molecular formula C10H9NO5 B8318296 2-(3-Nitrophenyl)-2-oxoethyl acetate

2-(3-Nitrophenyl)-2-oxoethyl acetate

Cat. No.: B8318296
M. Wt: 223.18 g/mol
InChI Key: FCIKBZZNPRLWPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Nitrophenyl)-2-oxoethyl acetate is a useful research compound. Its molecular formula is C10H9NO5 and its molecular weight is 223.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9NO5

Molecular Weight

223.18 g/mol

IUPAC Name

[2-(3-nitrophenyl)-2-oxoethyl] acetate

InChI

InChI=1S/C10H9NO5/c1-7(12)16-6-10(13)8-3-2-4-9(5-8)11(14)15/h2-5H,6H2,1H3

InChI Key

FCIKBZZNPRLWPD-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC(=O)C1=CC(=CC=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-Bromo-1-(3-nitrophenyl)ethanone (25 g) was dissolved in methylethyl ketone (150 mL). NaOAc (12.5 g) was added and the mixture stirred for 48 hours. Water (100 mL) was added and the reaction mixture extracted with DCM. The DCM layer was dried over Na2SO4 and concentrated to give the title compound (20 g, 87%).
Quantity
25 g
Type
reactant
Reaction Step One
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150 mL
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solvent
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Quantity
12.5 g
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reactant
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Quantity
100 mL
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reactant
Reaction Step Three
Yield
87%

Synthesis routes and methods II

Procedure details

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